Cas no 1883442-57-6 (Potassium (3-ethyl-4-hydroxyphenyl)trifluoroboranuide)

• Product Name: Potassium (3-ethyl-4-hydroxyphenyl)trifluoroboranuide
• CAS No: 1883442-57-6
• MF: C₈H₉BF₃KO
• MW: 228.060973882675
• CID: 5669262
• PubChem ID: 165982383
• Update Time: 2025-06-26

Potassium (3-ethyl-4-hydroxyphenyl)trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• EN300-26690922
• potassium (3-ethyl-4-hydroxyphenyl)trifluoroboranuide
• 1883442-57-6
• Potassium (3-ethyl-4-hydroxyphenyl)trifluoroboranuide

• Inchi： 1S/C8H9BF3O.K/c1-2-6-5-7(9(10,11)12)3-4-8(6)13;/h3-5,13H,2H2,1H3;/q-1;+1
• InChI Key： UHOWBTMVWYESNP-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC(=C(CC)C=1)O)(F)F

Computed Properties

• Exact Mass: 228.0335610g/mol
• Monoisotopic Mass: 228.0335610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Additional information on Potassium (3-ethyl-4-hydroxyphenyl)trifluoroboranuide

Potassium (3-ethyl-4-hydroxyphenyl)trifluoroboranuide (CAS No. 1883442-57-6): A Comprehensive Overview

Potassium (3-ethyl-4-hydroxyphenyl)trifluoroboranuide (CAS No. 1883442-57-6) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structure and potential applications. This compound belongs to the class of trifluoroborates, which are known for their versatile reactivity and utility in various synthetic transformations.

The molecular structure of Potassium (3-ethyl-4-hydroxyphenyl)trifluoroboranuide features a 3-ethyl-4-hydroxyphenyl group attached to a trifluoroborate anion. The presence of the hydroxyl group and the ethyl substituent imparts specific chemical properties that make this compound particularly interesting for both academic research and industrial applications. The trifluoroborate anion, in particular, is known for its ability to participate in a wide range of reactions, including nucleophilic substitution, metal-catalyzed cross-coupling, and organocatalytic processes.

Recent studies have highlighted the potential of Potassium (3-ethyl-4-hydroxyphenyl)trifluoroboranuide in the synthesis of complex organic molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated that this compound can serve as an efficient building block in the construction of bioactive molecules. The researchers found that the hydroxyl group can be readily functionalized through various chemical transformations, such as etherification and esterification, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.

In addition to its synthetic utility, Potassium (3-ethyl-4-hydroxyphenyl)trifluoroboranuide has shown promise in medicinal chemistry. A recent study in the European Journal of Medicinal Chemistry explored its potential as a scaffold for developing new drugs. The study revealed that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, which could be beneficial in treating various diseases such as arthritis and neurodegenerative disorders.

The stability and reactivity of Potassium (3-ethyl-4-hydroxyphenyl)trifluoroboranuide have also been investigated. Researchers at the University of California, Berkeley, conducted a comprehensive study on the thermal stability and solubility properties of this compound. They found that it remains stable under a wide range of conditions, making it suitable for use in both laboratory-scale experiments and large-scale industrial processes. The solubility studies indicated that it is highly soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which further enhances its utility in synthetic reactions.

The environmental impact of Potassium (3-ethyl-4-hydroxyphenyl)trifluoroboranuide has also been considered. A study published in the Journal of Environmental Science and Health evaluated its biodegradability and toxicity. The results showed that this compound is biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms, making it an environmentally friendly choice for industrial applications.

In conclusion, Potassium (3-ethyl-4-hydroxyphenyl)trifluoroboranuide (CAS No. 1883442-57-6) is a versatile compound with significant potential in both academic research and industrial applications. Its unique molecular structure, combined with its stability and reactivity, makes it an attractive candidate for use in synthetic chemistry, medicinal chemistry, and environmental science. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.